rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid
Overview
Description
Rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid, commonly referred to as rac-MOMC, is a synthetic compound that has been studied for its potential applications in scientific research. This molecule has been studied for its ability to act as a reversible inhibitor of the enzyme phospholipase A2 (PLA2). This enzyme is responsible for the hydrolysis of phospholipids, which are an important component of cell membranes. Rac-MOMC has been studied for its potential to inhibit PLA2 activity in a variety of contexts, including drug development, biochemistry, and physiology.
Mechanism of Action
Rac-MOMC acts as a reversible inhibitor of rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid enzymes. It binds to the active site of the enzyme and prevents it from cleaving phospholipids. This inhibition is reversible, meaning that the enzyme can be reactivated by the addition of a competing substrate. Rac-MOMC has been shown to be a potent inhibitor of this compound, with an IC50 of 0.2 μM.
Biochemical and Physiological Effects
Rac-MOMC has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of this compound, which can have a variety of effects on cell function. For example, it has been studied for its potential to inhibit inflammation and to alter the permeability of cell membranes. Additionally, it has been studied for its potential to modulate the activity of other enzymes, such as cyclooxygenase and lipoxygenase.
Advantages and Limitations for Lab Experiments
Rac-MOMC has several advantages for use in laboratory experiments. It is a potent and reversible inhibitor of rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid, with an IC50 of 0.2 μM. This makes it a useful tool for studying the effects of this compound inhibition on cell function. Additionally, it is relatively easy to synthesize and is readily available from commercial sources.
However, there are some limitations to the use of rac-MOMC in laboratory experiments. It is a relatively new compound and its effects on biochemical and physiological processes are still not fully understood. Additionally, it is not known whether rac-MOMC has any toxic effects on cells or organisms.
Future Directions
The potential applications of rac-MOMC in scientific research are still being explored. Future studies should focus on understanding the effects of rac-MOMC on biochemical and physiological processes. Additionally, further research should be conducted to determine the safety and toxicity of rac-MOMC in cells and organisms. Additionally, studies should be conducted to explore the potential of rac-MOMC as an inhibitor of other enzymes, such as cyclooxygenase and lipoxygenase. Finally, further research should be conducted to explore the potential of rac-MOMC as a therapeutic agent for the treatment of various diseases.
Synthesis Methods
Rac-MOMC is synthesized using a modified version of the Wittig reaction. This reaction involves the use of a phosphonium ylide, which is a species formed from a phosphonium salt and an aldehyde. The reaction is carried out in the presence of a base, such as potassium carbonate, and the resulting product is rac-MOMC. The synthesis of rac-MOMC is well-documented in the literature, with several published procedures available.
Scientific Research Applications
Rac-MOMC has been studied for its potential to inhibit the activity of rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid enzymes. This enzyme is involved in the hydrolysis of phospholipids, which are an important component of cell membranes. By inhibiting the activity of this compound, rac-MOMC can be used to study the effects of phospholipid hydrolysis on cell function. For example, it has been used to study the effects of this compound inhibition on the development of inflammation and to study the effects of this compound inhibition on the permeability of cell membranes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid involves the synthesis of the morpholine ring, followed by the addition of the pyridine and carboxylic acid functional groups. The final step involves the introduction of the methyl and keto groups.", "Starting Materials": [ "Morpholine", "Pyridine-3-carboxaldehyde", "Ethyl acetoacetate", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 3-(pyridin-3-yl)morpholine", "React pyridine-3-carboxaldehyde with morpholine in ethanol to form 3-(pyridin-3-yl)morpholine.", "Step 2: Synthesis of ethyl 4-methyl-5-oxo-2-pyrrolidinecarboxylate", "React ethyl acetoacetate with sodium hydroxide in ethanol to form the enolate ion.", "Add methyl iodide to the enolate ion to form ethyl 4-methyl-3-oxobutanoate.", "React ethyl 4-methyl-3-oxobutanoate with sodium hydroxide in ethanol to form the enolate ion.", "Add the enolate ion to ethyl chloroformate to form ethyl 4-methyl-5-oxo-2-pyrrolidinecarboxylate.", "Step 3: Synthesis of rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid", "React ethyl 4-methyl-5-oxo-2-pyrrolidinecarboxylate with 3-(pyridin-3-yl)morpholine in ethanol to form rac-(2R,3S)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid.", "Purify the product by recrystallization from water and drying under vacuum." ] } | |
| 2307780-38-5 | |
Molecular Formula |
C11H12N2O4 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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